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Fungal Source and Identification

The primary fungal source of agaric acid is the polypore mushroom Polyporus officinalis (also referred to

as Fomitopsis officinalis and Laricifomes officinalis in modern taxonomy) [1] [2] [3]. Historically, it has

been known as White Agaric or Larch Agaric [1] [2].

Taxonomy and Nomenclature: The fungus belongs to the family Fomitopsidaceae. Advances in

molecular phylogenetics have led to reclassification, with Laricifomes officinalis now proposed as the
accepted name, though Fomitopsis officinalis remains widely used in pharmacological literature [3].

Habitat and Morphology: This fungus is a wood-decay species that causes brown rot, primarily
growing on conifers, especially larch (Larix spp.) in Eurasia [3]. Its basidiomata (fruiting bodies) are

perennial, can grow to a considerable size, and are characterized by a chalky consistency and a
bitter taste [1] [2] [3].

Chemical Profile of Agaric Acid

Agaric acid, also known as agaricinic acid or laricic acid, is a tribasic acid with the chemical name 2-

hydroxy-1,2,3-nonadecanetricarboxylic acid (CAS No.: 666-99-9, Molecular Formula: C22H40O7) [1]

[4]. At physiological pH, it carries three negative charges located on its citrate residue [5].

Beyond agaric acid, Fomitopsis officinalis produces a diverse array of other bioactive secondary

metabolites, including lanostane-type triterpenoids (e.g., eburicoic acid, sulfurenic acid) and unique

chlorinated coumarins [3].
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Mechanisms of Action and Key Experiments

Agaric acid exhibits multiple biological activities through distinct mechanisms. The table below summarizes

its primary mechanisms and the experimental evidence supporting them.

Mechanism of Action Experimental Model Key Findings Reference

Induces Mitochondrial
Permeability Transition
(MPT) via interaction with
Adenine Nucleotide

Translocase (ANT)

Rat kidney cortex
mitochondria

Induces Ca²⁺ efflux,
transmembrane potential

collapse, and swelling at 15-
20 μM; inhibited by ADP and

BSA.

[5]

Inhibits Bacterial Biofilm
Formation

Salmonella typhimurium 100 μM inhibits biofilm

formation, suppresses
flagellar gene transcription,

and reduces bacterial motility.

[4]

Inhibits Fatty Acid
Synthesis

Female Sprague-Dawley

rats

Dietary inclusion (1-4% w/w)

for 3 weeks significantly
decreased fatty acid

synthesis in liver and adipose
tissue.

[4]

Demonstrates
Antimicrobial Activity

Various bacteria
including

Staphylococcus aureus
and Mycobacterium
species

Crude extracts and isolated
chlorinated coumarins show

broad-spectrum antibacterial
activity.

[3]

Detailed Experimental Protocol: Inducing MPT

The following workflow visualizes a key experiment used to study Agaric Acid's effect on mitochondria:
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Isolate Mitochondria

Incubation Medium:
- Sucrose

- Tris-HCl buffer
- Arsenazo III (Ca²⁺ indicator)

- Succinate (energy source)

Measure Ca²⁺ Flux
(Spectrophotometer, 675-685 nm)

Add Agaric Acid (2.5-20 μM)

Record:
- Ca²⁺ Release Rate

- Swelling (540 nm OD)
- Membrane Potential

(Safranine fluorescence)

Click to download full resolution via product page

Additional Methodological Details:

Mitochondrial Swelling was measured by the decrease in optical density at 540 nm [5].
Membrane Potential (ΔΨ) was assessed using the fluorescent probe safranine, with a decrease in

fluorescence indicating depolarization [5].
Inhibition Assays: To confirm ANT involvement, the experiment included adding adenosine

diphosphate (ADP), a known pore-closing ligand, or bovine serum albumin (BSA), which can bind
hydrophobic molecules like AA, to reverse the induced effects [5].
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Traditional Uses and Research Prospects

Fomitopsis officinalis has an extensive history in traditional medicine. Dioscorides first documented its use

as "Agarikon" in the 1st century AD [3]. Its traditional applications include:

Treatment of Pulmonary Diseases: Used for millennia to treat consumption (tuberculosis), coughing

illnesses, and asthma [3] [6].
Control of Sweating: Agaric acid is a powerful anhidrotic agent used to treat the colliquative sweats

of wasting conditions like tuberculosis [1] [6].
Other Uses: It has been used as a purgative, emetic, and topically in poultices as an anti-

inflammatory and to treat muscle pain [1] [6].

Current research is exploring its antiviral potential against pathogens like Orthropoxvirus (e.g., smallpox)

and antibacterial properties against Mycobacterium tuberculosis and Staphylococcus aureus [3] [6]. The

unique chlorinated coumarins and lanostane triterpenoids are of particular interest for drug discovery [3].

Important Safety and Research Considerations

Toxicity Profile: Historically, large doses of agaric acid (5-15 grams of the crude fungus) are known
to cause vomiting, purging, and depression of the nervous, respiratory, and circulatory systems [5] [2].

Challenges in Research: A major hurdle in standardizing research on F. officinalis and other
medicinal polypores is the variability in extraction methods, insufficient chemical characterization

of starting material, and the use of complex multi-component extracts, which hamper the
reproducibility and comparability of studies [7] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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